molecular formula C13H14N2 B8692616 1-(1,2,3,4-Tetrahydronaphthalen-2-yl)imidazole CAS No. 89781-80-6

1-(1,2,3,4-Tetrahydronaphthalen-2-yl)imidazole

Cat. No.: B8692616
CAS No.: 89781-80-6
M. Wt: 198.26 g/mol
InChI Key: RAIOHQDCXSHSDF-UHFFFAOYSA-N
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Description

1-(1,2,3,4-Tetrahydronaphthalen-2-yl)imidazole is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

89781-80-6

Molecular Formula

C13H14N2

Molecular Weight

198.26 g/mol

IUPAC Name

1-(1,2,3,4-tetrahydronaphthalen-2-yl)imidazole

InChI

InChI=1S/C13H14N2/c1-2-4-12-9-13(6-5-11(12)3-1)15-8-7-14-10-15/h1-4,7-8,10,13H,5-6,9H2

InChI Key

RAIOHQDCXSHSDF-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2CC1N3C=CN=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1,2,3,4-tetrahydro-2-(1-imidazolyl)-naphthalene hydrochloride, which treated with the stoichiometric amount of NaHCO3, gave 1,2,3,4-tetrahydro-2-(1-imidazolyl)naphthalene, m.p. 95°-98° C.
Name
1,2,3,4-tetrahydro-2-(1-imidazolyl)-naphthalene hydrochloride
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Synthesis routes and methods II

Procedure details

A mixture of 1,2,3,4-tetrahydronaphthalen-2-yl methanesulfonate (15.74 g, 69.6 mmol), prepared as in Example 7, and imidazole (23.68 g, 349 mmol) in 100 mL of DMF was heated at 80° to 90° C. under argon for 24 hours. The solvent was removed under vacuum by rotary evaporation. The residue was dissolved in 500 mL of ethyl acetate and the solution was washed with water (5×250 mL). The combined aqueous layer was extracted with 500 mL of ethyl acetate and the extract was then washed with water (5×250 mL). The combined ethyl acetate extract was washed with saturated sodium chloride solution, dried over magnesium sulfate and concentrated by rotary evaporation. Purification of the residue by column chromatography on silica gel (elution: 5% methanol/methylene chloride) gave 1-(1,2,3,4-tetrahydronaphthalen-2-yl)imidazole (5.18 g, 26.1 mol), m.p. 93°-95° C.
Quantity
15.74 g
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23.68 g
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100 mL
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